Cas no 2228379-81-3 (5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine)

• Product Name: 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine
• CAS No: 2228379-81-3
• MF: C₈H₇FN₄
• MW: 178.166383981705
• CID: 6059119
• PubChem ID: 165976974
• Update Time: 2025-10-19

5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine
• EN300-1789704
• 2228379-81-3

• Inchi： 1S/C8H7FN4/c9-5-2-1-3-11-7(5)6-4-12-8(10)13-6/h1-4H,(H3,10,12,13)
• InChI Key： BYWRTYVYNLTBKN-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 178.06547440g/mol
• Monoisotopic Mass: 178.06547440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine

Introduction to 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine (CAS No: 2228379-81-3)

5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228379-81-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and mechanistic insights. The compound’s molecular architecture consists of an imidazole core substituted with a 3-fluoropyridine moiety, which imparts distinct electronic and steric properties that are pivotal for its interaction with biological targets.

The imidazole ring is a well-documented pharmacophore in drug discovery, known for its ability to engage with various biological systems, including enzymes and receptors. The presence of the fluoropyridine substituent further enhances the compound’s pharmacological profile by introducing fluorine, an atom that is frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and selectivity. This combination of structural elements makes 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine a promising candidate for further exploration in therapeutic development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and its potential targets. Studies have indicated that the fluoropyridine group can influence the compound’s binding kinetics and thermodynamics when interacting with proteins such as kinases and transcription factors. The imidazole nitrogen atoms also play a crucial role in hydrogen bonding interactions, which are essential for achieving high-affinity binding. These insights have guided the optimization of analogs designed to enhance potency and selectivity.

In the context of drug discovery, 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine has been investigated for its potential applications in treating various diseases, particularly those involving aberrant signaling pathways. For instance, preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases implicated in cancer progression. The fluorine atom’s ability to increase metabolic stability while maintaining bioactivity makes it an attractive feature for drug candidates intended for long-term therapeutic use. Additionally, the imidazole core’s versatility allows for modifications that can fine-tune pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired heterocyclic framework. Furthermore, green chemistry principles have been integrated into these synthetic routes to minimize waste and improve sustainability, aligning with global efforts to promote environmentally responsible chemical manufacturing.

From a regulatory perspective, ensuring the quality and consistency of pharmaceutical intermediates like 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine is paramount. Rigorous analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to verify purity and structural integrity. These standards are essential for advancing preclinical studies and ensuring that subsequent clinical trials can be conducted with reliable data.

The potential of 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine extends beyond oncology; it has also been explored for its antimicrobial properties. The unique combination of substituents may disrupt essential bacterial processes or inhibit pathogenic growth mechanisms. Such applications are particularly relevant in an era where antibiotic resistance poses significant challenges to global health. Researchers are increasingly turning to novel scaffolds like this one to develop next-generation antimicrobial agents.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery pipeline for compounds like 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine. Open science initiatives and data-sharing platforms have facilitated knowledge exchange, enabling faster identification of promising candidates through high-throughput screening (HTS) and virtual screening techniques. These innovations are critical for translating laboratory findings into tangible therapeutic benefits.

The future direction of research on 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-amine includes exploring its role in modulating inflammatory pathways and neurodegenerative disorders. The compound’s ability to interact with multiple biological targets suggests broad therapeutic applicability. As understanding deepens, targeted analogs may be designed to address specific disease mechanisms with greater precision.

In summary, 5-(3-fluoropyridin-2-yl)-1H-imidazol-2-am ine (CAS No: 2228379–81–3) represents a compelling example of how structural innovation can yield biologically active molecules with therapeutic potential. Its unique combination of an imidazole core and a fluorinated pyridine substituent positions it as a valuable scaffold for drug discovery efforts across multiple therapeutic areas. Continued investigation into this compound promises to yield insights that will shape future pharmaceutical development strategies.